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Compound of Interest

Compound Name: 3-Formylphenylboronic acid

Cat. No.: B051456

Essential Safety and Handling Guide for 3-
Formylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 3-Formylphenylboronic acid (CAS No. 87199-16-4). Adherence to these guidelines
is essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

3-Formylphenylboronic acid is a hazardous substance that can cause severe skin burns,
serious eye damage, and respiratory irritation.[1][2][3] It is crucial to handle this compound with
appropriate care and personal protective equipment.
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Hazard Classification GHS Code Description

Causes severe skin burns and

Skin Corrosion/Irritation H314 / H315 eye damage / Causes skin
irritation.[1][2][3][4]

Causes severe skin burns and
Serious Eye Damage/Irritation H314 / H319 eye damage / Causes serious
eye irritation.[1][2][3][4]

Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation.[2][3]

Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-
Formylphenylboronic acid to minimize exposure.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles or Face Shield

Must be worn at all times in the
laboratory to protect against
dust and splashes.[1][5][6]

Hand Protection

Chemical-Resistant Gloves

Nitrile or other suitable
impervious gloves are
required. Inspect gloves for
integrity before each use and
dispose of them properly after
handling the chemical.[1][5][7]

Body Protection

Laboratory Coat

A flame-resistant lab coat must
be worn to protect skin and

clothing from potential spills.[5]

[7]

Respiratory Protection

Dust Mask or Respirator

A NIOSH/MSHA approved
respirator should be used
when handling the solid
compound, especially if there
is a risk of dust generation.[1]
[51[7] Work should be
conducted in a well-ventilated
area or under a chemical fume
hood.[4][5]

Footwear

Closed-Toe Shoes

Required at all times in the
laboratory to protect against

spills and falling objects.[5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Formylphenylboronic acid is crucial for safety.

1. Preparation:
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Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[6]

Prepare your workspace in a certified chemical fume hood to minimize the inhalation of dust.

[5]

Gather all necessary equipment, including spatulas, weighing paper, and sealable
containers, before handling the chemical.

. Donning PPE:

Put on all required personal protective equipment as detailed in the table above.

. Handling the Compound:

Carefully open the container to avoid generating dust.

Use a spatula to transfer the desired amount of the solid onto weighing paper or directly into
a container.

Keep the container tightly closed when not in use.[6][7]

. Post-Handling:

Clean the work area thoroughly to remove any residual chemical.

Properly remove and dispose of contaminated gloves and any other disposable PPE as
hazardous waste.[1][7]

Wash hands and forearms thoroughly with soap and water after handling is complete.[1][4]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.capotchem.com/doc/viewmsds_87199-16-4.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.capotchem.com/doc/viewmsds_87199-16-4.html
https://www.tcichemicals.com/BE/en/sds/F0445_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Incident First-Aid Measures

Immediately rinse cautiously with water for at

least 15 minutes.[1][2] Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water/shower.[8] Seek

immediate medical attention.

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration.[2] Seek medical
attention.

Rinse mouth with water. Do NOT induce

vomiting.[8] Never give anything by mouth to an

Ingestion , . . .
unconscious person. Seek immediate medical
attention.[1]

Evacuate the area. Avoid breathing dust. Wear

Spil appropriate PPE.[1] Sweep up the solid

pi

material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.[2][7]

Disposal Plan

Proper disposal of 3-Formylphenylboronic acid and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Chemical: Excess or unwanted 3-Formylphenylboronic acid must be disposed of as
hazardous waste.[7] Collect the waste in a clearly labeled, sealed, and appropriate container.
[5] Do not let the product enter drains.[1][7]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, must also be disposed of as hazardous
waste.[7]
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» Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected and disposed of as hazardous waste.[5] Once cleaned, the container
can be disposed of according to institutional guidelines.

Below is a workflow diagram for the safe handling of 3-Formylphenylboronic acid.
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Workflow for Handling 3-Formylphenylboronic Acid
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Caption: Safe handling workflow for 3-Formylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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